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Compound of Interest

Compound Name: Endophenazine C

Cat. No.: B15563188

Endophenazine C: Unraveling Its Chemical
Identity

The precise chemical formula and molecular weight of Endophenazine C remain elusive in
publicly accessible scientific literature and databases. While the discovery and initial
characterization of Endophenazines A, B, C, and D from the endosymbiotic Streptomyces
anulatus were reported, specific quantitative data for Endophenazine C are not readily
available.

Endophenazines belong to the phenazine class of nitrogen-containing heterocyclic compounds,
known for their diverse biological activities. The foundational structure of this class is a
dibenzopyrazine core. Variations in the functional groups attached to this core give rise to the
different members of the phenazine family, including the endophenazines.

The primary scientific article detailing the structure elucidation of Endophenazines A-D is titled
"Endophenazines A-D, New Phenazine Antibiotics From the Athropod Associated
Endosymbiont Streptomyces Anulatus Il. Structure Elucidation" by Krastel et al. (2002). This
publication is the definitive source for the chemical structures of these compounds. However,
without access to the full text of this article, the specific details regarding the molecular formula
and consequently the exact molecular weight of Endophenazine C cannot be definitively
stated.
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For researchers, scientists, and drug development professionals seeking this specific
information, direct access to the aforementioned scientific paper is the most reliable path to
obtaining the precise chemical formula and molecular weight of Endophenazine C.

Comparative Data of Related Endophenazines

To provide context within the Endophenazine family, the known properties of the more
extensively documented Endophenazine A are presented below.

Compound Chemical Formula Molecular Weight ( g/mol )

Endophenazine A C1sH16N202 292.33

This data for Endophenazine A highlights the typical molecular complexity of this subgroup of
phenazines. It is anticipated that Endophenazine C would have a related but distinct molecular
formula and weight, arising from differences in its substituent groups.

General Experimental Approach for Structure
Elucidation

The structural determination of novel natural products like Endophenazine C typically involves
a combination of spectroscopic and spectrometric techniques. The general workflow for such
an analysis is outlined below.
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A generalized workflow for the isolation and structural elucidation of natural products like
Endophenazine C.

Experimental Protocols:

o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS): This technique
would be employed to determine the accurate mass of the isolated Endophenazine C,
which allows for the calculation of its elemental composition and thus its chemical formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including
IH NMR, 3C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum
Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), would be utilized
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to determine the connectivity of atoms within the molecule, providing the detailed structural
framework.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: This method provides information about the
electronic transitions within the molecule, which is characteristic of the phenazine
chromophore.

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the presence of
specific functional groups (e.g., carbonyls, hydroxyls, amines) within the Endophenazine C
structure.

Without the specific data from these analyses for Endophenazine C, its exact chemical
formula and molecular weight remain within the confines of the original research publication.

 To cite this document: BenchChem. [Endophenazine C chemical formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563188#endophenazine-c-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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